Cas no 1804338-08-6 (5-Hydroxy-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804338-08-6
• MF: C₇H₂F₆INO₂
• MW: 372.991175174713
• CID: 4831316
• Update Time: 2025-05-19

5-Hydroxy-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6INO2/c8-6(9,10)4-2(16)1-3(5(14)15-4)17-7(11,12)13/h1,16H
• InChI Key： SRZOQTFUZQFEDI-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)(F)F)=N1)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Additional information on 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Research Brief on 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1804338-08-6)

In recent years, the compound 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1804338-08-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethyl and trifluoromethoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and agrochemical development. The presence of iodine at the 2-position further enhances its utility as a versatile intermediate in cross-coupling reactions, which are pivotal in modern synthetic chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the potential of this compound as a building block for the synthesis of novel kinase inhibitors. The researchers utilized 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine as a key intermediate in the development of selective JAK2 inhibitors, which are of great interest for treating myeloproliferative neoplasms. The study demonstrated that the compound's unique electronic properties, conferred by the trifluoromethyl and trifluoromethoxy groups, significantly enhanced the binding affinity of the resulting inhibitors to the target kinase.

Another notable application of this compound was reported in a recent ACS Catalysis publication, where it was employed in a palladium-catalyzed cross-coupling reaction to synthesize a series of fluorinated pyridine derivatives. The researchers highlighted the compound's stability under reaction conditions and its ability to participate in diverse coupling reactions, making it a valuable tool for the construction of complex fluorinated architectures. The study also provided insights into the mechanistic aspects of these transformations, shedding light on the role of the iodine substituent in facilitating oxidative addition.

From a pharmacological perspective, the fluorinated nature of 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine offers several advantages, including improved metabolic stability and enhanced membrane permeability. A recent investigation published in Bioorganic & Medicinal Chemistry Letters examined the compound's potential as a scaffold for CNS-targeted drugs. The study revealed that derivatives of this compound exhibited favorable blood-brain barrier penetration profiles, making them attractive candidates for the treatment of neurological disorders.

In the agrochemical sector, researchers have explored the use of this compound as a precursor for novel pesticides. A study in Pest Management Science demonstrated that pyridine derivatives containing trifluoromethoxy groups, synthesized from 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, exhibited potent insecticidal activity against a range of agricultural pests. The fluorine atoms were found to play a crucial role in enhancing the compounds' lipophilicity and resistance to degradation, leading to prolonged efficacy in field conditions.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine. Recent advances in continuous flow chemistry, as reported in Organic Process Research & Development, have addressed some of these issues by enabling more efficient and safer production of this compound. The study presented an optimized protocol that minimized the formation of byproducts and improved overall yield, paving the way for broader utilization of this valuable intermediate.

In conclusion, 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1804338-08-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications across multiple domains. As research progresses, we anticipate seeing more sophisticated uses of this compound, particularly in the development of targeted therapies and specialty chemicals. Future studies should focus on expanding its synthetic utility and exploring its potential in emerging areas such as protein degradation and chemical biology probes.